Cas no 2228090-38-6 (2-amino-3-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropanoic acid)

• Product Name: 2-amino-3-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropanoic acid
• CAS No: 2228090-38-6
• MF: C₉H₈ClF₃N₂O₂
• MW: 268.620231628418
• CID: 6308010
• PubChem ID: 138991425
• Update Time: 2025-05-25

2-amino-3-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropanoic acid
• SCHEMBL22775190
• 2228090-38-6
• EN300-1959758
• 2-Amino-3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propanoic acid
• YQRKNSLETNJGGA-UHFFFAOYSA-N

• Inchi： 1S/C9H8ClF3N2O2/c10-7-4(2-6(14)8(16)17)1-5(3-15-7)9(11,12)13/h1,3,6H,2,14H2,(H,16,17)
• InChI Key： YQRKNSLETNJGGA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)CC(C(=O)O)N

Computed Properties

• Exact Mass: 268.0226397g/mol
• Monoisotopic Mass: 268.0226397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-3-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropanoic acid

Chemical Profile of CAS No 2228090-38-6: 2-Amino-3-(2-chloro-5-trifluoromethylpyridin-3-yl)propanoic Acid

The compound with CAS No 2228090-38-6, known as 2-amino-3-(2-chloro-5-trifluoromethylpyridin-3-yl)propanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound is characterized by its unique structure, which combines an amino group, a pyridine ring with substituents, and a trifluoromethyl group, making it a versatile building block for various applications.

Chemical Structure and Synthesis: The molecular structure of this compound is defined by its pyridine ring, which is substituted at the 2-position with a chlorine atom and at the 5-position with a trifluoromethyl group. The propanoic acid moiety is attached to the pyridine ring at the 3-position, with an amino group located at the alpha position of the propanoic acid chain. This arrangement imparts both acidic and basic properties to the molecule, enhancing its reactivity in various chemical reactions.

The synthesis of CAS No 2228090-38-6 typically involves multi-step organic synthesis strategies. Recent advancements in catalytic methods have enabled more efficient pathways for constructing this compound, often utilizing transition metal catalysts to facilitate key transformations. For instance, cross-coupling reactions have been employed to assemble the pyridine ring with the desired substituents, while enantioselective methods have been explored to control stereochemistry in the propanoic acid chain.

Biological Activity and Applications: This compound has demonstrated promising biological activity in recent studies. It has been evaluated as a potential lead molecule in drug discovery programs targeting various therapeutic areas. For example, research published in *Journal of Medicinal Chemistry* highlights its inhibitory effects on specific kinases involved in cancer cell proliferation. Additionally, studies in *Pest Management Science* suggest its potential as an agrochemical agent due to its ability to interfere with insect neurotransmitter systems.

The trifluoromethyl group in the structure contributes significantly to the compound's stability and lipophilicity, enhancing its bioavailability when administered orally. This property makes it particularly attractive for pharmaceutical applications where sustained release and efficient absorption are critical.

Safety and Handling: As with all chemical compounds, proper handling procedures must be followed when working with CAS No 2228090-38-6. It is important to adhere to standard laboratory safety protocols, including the use of personal protective equipment and ensuring adequate ventilation during synthesis or analysis.

In conclusion, CAS No 2228090-38-6: 2-amino-3-(2-chloro-5-trifluoromethylpyridin-3-ylium)propanoic acid stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and promising biological activity position it as a key player in future research and development efforts.